Cas no 65646-68-6 (Fenretinide)

• Product Name: Fenretinide
• CAS No: 65646-68-6
• MF: C₂₆H₃₃NO₂
• MW: 391.545727491379
• MDL: MFCD00792674
• CID: 58367
• PubChem ID: 24278472
• Update Time: 2025-04-18

Fenretinide Chemical and Physical Properties

Names and Identifiers

• Fenretinide
• N-(4-Hydroxyphenyl)retinamide
• Retinoic acid p-hydroxyanilide
• all-trans-N-(4-Hydroxyphenyl)retinamide
• 4-HYDROXYPHENYLRETINAMIDE
• Retinamide,N-(4-hydroxyphenyl)-
• (4-Hydroxyphenyl)retinamide
• 4-HPR
• Fenretinide(4-HPR)
• 4-Hydroxyphenyl retinamide
• all-trans-4'-Hydroxyretinanilide
• Fenretinidum
• Fenretinida
• 4-hydroxy(phenyl)retinamide
• N-(4-Hydroxyphenyl)all-Trans Retinamide
• Fenretinidum [Latin]
• Fenretinida [Spanish]
• 4HPR
• Retinoic acid p-hydroxyphenylamide
• Fenretinide [USAN:INN]
• Retinamide, N-(4-hydroxyphenyl)-
• 4-(hydroxyphenyl)retinamide
• 15-[(4-hydroxyphenyl)amino]retinal
• CC
• (2E,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-
• HSCI1_000112
• DB05076
• 65646-68-6
• UNII-187EJ7QEXL
• SYT-101
• SCHEMBL15703189
• SMR000677938
• Fenretinide; 4-HPR
• HMS3261N12
• SCHEMBL11703
• 1-enyl)nona-2,4,6,8-tetraenamide
• MFCD00792674
• AB00172992-07
• SDCCGSBI-0050606.P002
• Retinoic acid p-hydroxyanilide, >=95%
• BML2-E08
• BP-13369
• Fenretinide (4-HPR)
• NCGC00261310-01
• SR-01000075917-4
• NSC760419
• LP00625
• FENRETINIDE [WHO-DD]
• NCGC00090752-01
• NCGC00258542-01
• CS-0789
• BDBM50092055
• AS-59667
• HMS1791G21
• CAS-65646-68-6
• Tox21_200989
• CALIX[4!-BIS-CROWN-6,95
• SMR001456303
• Q5443576
• Pharmakon1600-01505602
• MLS002701698
• CHEBI:92493
• DTXCID0012005
• H 7779
• FENRETINIDE [MART.]
• (2E,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenamide
• HMS3412M06
• BCP06908
• CHEMBL7301
• D04162
• (2E,4E,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethyl-cyclohex-1-enyl)-nona-2,4,6,8-tetraenoic acid (4-hydroxy-phenyl)-amide
• FENRETINIDE [INN]
• H1464
• FENRETINIDE [USAN]
• BSPBio_001419
• NCGC00090752-09
• SR-01000075917
• Tox21_111007_1
• N-(4-hydroxyphenyl)-retinamide
• 15-(4-Hydroxyanilino)retinal #
• (2E,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenamide;Fenretinide
• p-Hydroxyphenylretinamide
• FENRETINIDE [VANDF]
• CCRIS 3260
• HMS3402G21
• Spectrum5_001939
• A835178
• s5233
• BRN 5769490
• CHEBI:42588
• FENRETINIDE [MI]
• NCGC00090752-06
• AMY9087
• NCGC00090752-20
• EX-A4102
• EU-0100625
• MLS001055399
• Rii retinamide
• Tox21_500625
• dimethyl-9-(2,6,6-trimethylcyclohex-
• NCGC00090752-12
• NCGC00090752-04
• (2E,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenamide
• NSC-374551
• NSC374551
• N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexenyl)nona-2,4,6,8-tetraenamide
• Fenretinide (USAN/INN)
• HMS3676M06
• MLS006010811
• NS00069470
• HMS1361G21
• 187EJ7QEXL
• N-(4-hydroxyphenyl)retinamide, 4-HPR
• ST-602
• N-(4-HYDROXYPHENYL)-ALL-TRANS-VITAMIN A AMIDE
• 3,7-Dimethyl-9-(2,6,6-trimethyl-cyclohex-1-enyl)-nona-2,4,6,8-tetraenoic acid (4-hydroxy-phenyl)-amide
• NCGC00090752-07
• DTXSID2032005
• NCGC00090752-11
• (2E,4E,6E,8E)-N-(4-Hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexenyl)nona-2,4,6,8-tetraenamide
• McN-R-1967
• NSC 760419
• NCGC00090752-10
• HMS2089B17
• (2E,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,6,8-tetraenamide
• NCGC00090752-05
• Lopac0_000625
• IDI1_033889
• SCHEMBL11704
• CCG-204713
• NCGC00090752-02
• AKOS024456572
• HY-15373
• MK-4016
• SR-01000075917-1
• 2,6,8-Nonatetraenamide, N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl-, (all-E)-
• NSC-760419
• Tox21_111007
• HMS1989G21
• NCGC00090752-03
• BRD-K89085489-001-19-0
• Fenretinide (4-HPR)?
• BRD-K89085489-001-22-4
• BRD-K89085489-001-23-2

• MDL： MFCD00792674
• Inchi： 1S/C26H33NO2/c1-19(11-16-24-21(3)10-7-17-26(24,4)5)8-6-9-20(2)18-25(29)27-22-12-14-23(28)15-13-22/h6,8-9,11-16,18,28H,7,10,17H2,1-5H3,(H,27,29)/b9-6+,16-11+,19-8+,20-18+
• InChI Key： AKJHMTWEGVYYSE-FXILSDISSA-N
• SMILES： O=C(/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)CCCC1(C)C)NC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 391.25100
• Monoisotopic Mass: 391.251129295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 7.3
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: Solids
• Melting Point: 170.0 to 174.0 deg-C
• Boiling Point: 597.6±42.0°C at 760 mmHg
• Flash Point: 315.2±27.9 °C
• Solubility: Soluble in DMSO (25 mg/ml), ethanol (25 mg/ml)), chloroform, and acetone (easily soluble).
• Stability/Shelf Life: Light Sensitive - Protect from Light Exposure
• PSA: 49.33000
• LogP: 6.93530
• Merck: 3998
• λmax: 362(MeOH)(lit.)
• Solubility: Not determined
• Sensitiveness: Sensitive to heat and air

Fenretinide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302 + H312 + H332-H315-H319-H335-H360
• Warning Statement： P201-P261-P280-P305 + P351 + P338-P308 + P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 60-61-20/21/22-36/37/38
• Safety Instruction： S53-S26-S36/37/39-S45
• RTECS：VH6420000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R60; R61; R20/21/22; R36/37/38
• Safety Term：S52;S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids
• Other Chemical additives Functional Additives
• Pharmaceutical and Biochemical Products Medical Target Class